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Compound of Interest

Compound Name: 4-(Pyridin-3-yl)thiazol-2-amine

Cat. No.: B1265852

Essential Safety and Handling Guide for 4-(Pyridin-
3-yl)thiazol-2-amine

This guide provides crucial safety, handling, and disposal information for 4-(Pyridin-3-
yl)thiazol-2-amine (CAS No. 30235-27-9). Given the absence of a specific Safety Data Sheet
(SDS) for this compound, the following recommendations are based on safety data for
structurally similar chemicals containing pyridinyl and aminothiazole moieties. These related
compounds are known to cause skin, eye, and respiratory irritation, with some possessing
more severe health risks such as being harmful if swallowed.[1] Therefore, cautious handling
within a controlled laboratory setting is imperative.

Summary of Key Safety Information

Property Value Source
Molecular Formula C8H7N3S PubChem][2]
Molecular Weight 177.23 g/mol PubChem|[2]
) Solid (based on similar
Physical State N/A
compounds)

o May cause skin, eye, and
Known Hazards (of similar ] o )
respiratory irritation. Harmful if [1103114]
compounds)
swallowed.
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Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is essential to minimize exposure

when handling 4-(Pyridin-3-yl)thiazol-2-amine.

Protection Type

Specific Equipment

Rationale and Best
Practices

Eye and Face Protection

Chemical safety goggles and a

face shield

Standard laboratory practice to
protect against splashes and
airborne particles. A face

shield offers an additional layer
of protection.[1][3][5]

Skin Protection

Nitrile or neoprene gloves
(double-gloving
recommended), and a

chemically resistant lab coat

Prevents direct skin contact.[1]
[5] Regularly inspect gloves for
tears or contamination and
change them frequently. The
lab coat should be fully
buttoned.[1]

Respiratory Protection

NIOSH-approved respirator
(e.g., N95 dust mask or higher)

Necessary when handling the
powder form to avoid the
inhalation of dust particles.[1]
Use in a well-ventilated area or
a chemical fume hood is also
required.[1][5]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is critical for user safety and to maintain experimental

integrity.

1. Engineering Controls and Preparation:

» Designate a specific area within a chemical fume hood for handling, weighing, and preparing

solutions of this chemical.

o Ensure that an emergency eyewash station and a safety shower are readily accessible.[5]
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» Before beginning work, ensure all necessary PPE is available and in good condition.
2. Handling and Solution Preparation:

o Always wear the required PPE as detailed in the table above before handling the compound.

[1][5]

e To minimize dust generation, carefully weigh the solid compound on a tared weigh boat
inside the chemical fume hood.[1]

e When preparing solutions, add the solid to the solvent slowly to avoid splashing.
3. General Hygiene:

» Wash hands thoroughly with soap and water after handling, and before breaks and at the
end of the workday.[3][5][6]

e Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[5]

e Avoid contact with skin, eyes, and clothing.[7]

Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure regulatory compliance.

o Solid Waste: All solid waste, including contaminated gloves, weigh boats, and paper towels,
should be placed in a clearly labeled and sealed container for hazardous chemical waste.[1]

o Liquid Waste: Unused solutions containing this compound must be collected in a labeled,
sealed container designated for hazardous liquid waste. Do not pour any of this chemical
down the drain.[1][5]

o Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate should be collected as hazardous liquid waste. The rinsed container can then be
disposed of according to institutional guidelines.[1]

Emergency Procedures
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 In case of skin contact: Immediately wash the affected area with plenty of soap and water.[6]
If skin irritation occurs, seek medical advice.[8]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[3][6][8] Seek immediate medical attention.

e If inhaled: Move the person to fresh air and keep them at rest in a position comfortable for
breathing.[6][8] If you feel unwell, call a poison center or doctor.

« If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[7]

Workflow for Safe Handling and Disposal
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Caption: Workflow for handling 4-(Pyridin-3-yl)thiazol-2-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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